Cas no 2229268-26-0 (1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229268-26-0
• MF: C₉H₇ClF₃N
• MW: 221.606791734695
• CID: 5930882
• PubChem ID: 165698091
• Update Time: 2025-06-23

1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1946444
• 2229268-26-0

• Inchi： 1S/C9H7ClF3N/c10-5-2-1-3-6(11)7(5)8(14)4-9(8,12)13/h1-3H,4,14H2
• InChI Key： WYUGGWBROUPXEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(CC1(F)F)N)F

Computed Properties

• Exact Mass: 221.0219114g/mol
• Monoisotopic Mass: 221.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine

Professional Introduction to 1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229268-26-0)

1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine, identified by the CAS number 2229268-26-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with fluorine and chlorine atoms, which are known for their ability to modulate biological activity through steric and electronic effects. The presence of these halogen atoms makes the molecule a promising candidate for further exploration in drug discovery and development.

The structural features of 1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine contribute to its unique chemical properties. The cyclopropane ring is a highly strained three-membered heterocycle, which often serves as a scaffold for bioactive molecules due to its rigidity and ability to adopt specific conformations that can interact with biological targets. Additionally, the fluorine atoms introduce electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its binding affinity to biological receptors.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are frequently incorporated into drug molecules due to their ability to improve metabolic stability, lipophilicity, and binding affinity. For instance, studies have shown that fluorine substitution can enhance the potency of small-molecule inhibitors by increasing their interactions with target proteins. The compound 1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine

The pharmaceutical industry has been actively exploring novel scaffolds for drug development, and the cyclopropane motif has emerged as a valuable tool in this endeavor. Cyclopropanes are known for their ability to mimic certain biological functionalities and have been successfully incorporated into various therapeutic agents. For example, some cyclopropane-containing drugs have demonstrated efficacy in treating neurological disorders and infectious diseases. The compound 1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine

The synthesis of 1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine

The biological activity of 1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine

In conclusion, 1-(2-chloro-6-fluorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229268-26-0)